Cas no 2171687-38-8 (3-{3-(ethenyloxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{3-(ethenyloxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171687-38-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6334798
• PubChem ID: 165504972
• Update Time: 2025-11-06

3-{3-(ethenyloxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(ethenyloxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171687-38-8
• 3-{[3-(ethenyloxy)propyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1487308

• Inchi： 1S/C24H26N2O6/c1-2-31-13-7-12-25-23(29)21(14-22(27)28)26-24(30)32-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h2-6,8-11,20-21H,1,7,12-15H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： PWPJDCZGDHAEAX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCOC=C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-{3-(ethenyloxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Recent Advances in the Study of 3-{3-(ethenyloxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171687-38-8)

The compound 3-{3-(ethenyloxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171687-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an ethenyloxypropylcarbamoyl moiety, has shown promise in various applications, particularly in peptide synthesis and drug delivery systems. Recent studies have explored its potential as a versatile building block in the development of novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino acids during peptide chain assembly, and the incorporation of the ethenyloxypropylcarbamoyl moiety offers additional advantages in terms of solubility and reactivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could significantly enhance the efficiency of SPPS by reducing side reactions and improving yield. The researchers attributed this improvement to the steric and electronic properties of the molecule, which facilitate smoother deprotection and coupling steps.

Another notable application of 3-{3-(ethenyloxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is in the design of prodrugs and drug delivery systems. Its amphiphilic nature allows it to act as a linker between hydrophobic and hydrophilic drug molecules, enabling targeted delivery and controlled release. A recent preprint on bioRxiv highlighted its use in the development of a novel anticancer prodrug, where the compound served as a cleavable linker that responded to tumor-specific enzymes. This approach not only improved the bioavailability of the active drug but also minimized off-target effects, showcasing the compound's potential in precision medicine.

In addition to its synthetic and therapeutic applications, the compound has also been investigated for its role in bioconjugation strategies. A 2024 study in Bioconjugate Chemistry reported its use in the site-specific modification of proteins, where the Fmoc group provided a handle for selective attachment of fluorescent probes. This methodology opens new avenues for studying protein-protein interactions and cellular processes with high spatial and temporal resolution.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-{3-(ethenyloxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. Issues such as cost-effectiveness, scalability, and stability under physiological conditions need to be addressed to fully realize its potential. Ongoing research is focused on refining synthetic protocols and exploring alternative derivatives with improved properties.

In conclusion, 3-{3-(ethenyloxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171687-38-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and bioconjugation highlight its broad utility, while ongoing studies continue to uncover new possibilities. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.